molecular formula C14H15ClN2O B8271850 3-(3-Chloro-4-isopropoxyphenyl)pyridin-2-amine

3-(3-Chloro-4-isopropoxyphenyl)pyridin-2-amine

Cat. No. B8271850
M. Wt: 262.73 g/mol
InChI Key: SSIVMRZUVGIBMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Chloro-4-isopropoxyphenyl)pyridin-2-amine is a useful research compound. Its molecular formula is C14H15ClN2O and its molecular weight is 262.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Chloro-4-isopropoxyphenyl)pyridin-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Chloro-4-isopropoxyphenyl)pyridin-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(3-Chloro-4-isopropoxyphenyl)pyridin-2-amine

Molecular Formula

C14H15ClN2O

Molecular Weight

262.73 g/mol

IUPAC Name

3-(3-chloro-4-propan-2-yloxyphenyl)pyridin-2-amine

InChI

InChI=1S/C14H15ClN2O/c1-9(2)18-13-6-5-10(8-12(13)15)11-4-3-7-17-14(11)16/h3-9H,1-2H3,(H2,16,17)

InChI Key

SSIVMRZUVGIBMT-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C=C(C=C1)C2=C(N=CC=C2)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of sodium carbonate (760 mg), tetrakis(triphenylphosphine)palladium(0) (207 mg), 3-chloro-4-isopropoxyphenylboronic acid (1.00 g) and 3-bromopyridin-2-amine (621 mg) in DME (10 mL) and water (3 mL) was stirred at 80° C. overnight. The mixture was added with silica gel, concentrated in vacuo, and purified by column chromatography (silica gel, eluted with EtOAc in hexane) to give the title compound (770 mg) as a pale yellow solid.
Quantity
760 mg
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
621 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
207 mg
Type
catalyst
Reaction Step One

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